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Compound of Interest

Compound Name: AMG-Tie2-1

Cat. No.: B1667046 Get Quote

For researchers and drug development professionals, the safe handling and disposal of potent

compounds like AMG-Tie2-1, a dual inhibitor of Tie2 and VEGFR2 kinases, are paramount for

laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) with

detailed disposal instructions for AMG-Tie2-1 is not publicly available, this guide provides a

comprehensive framework based on best practices for the disposal of hazardous chemical

waste, including potent kinase inhibitors.

It is imperative to consult your institution's Environmental Health and Safety (EHS) office and

the manufacturer-provided Safety Data Sheet (SDS) for specific guidance tailored to your

location and facilities before handling or disposing of this compound.

Immediate Safety and Handling Precautions
Before undertaking any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety glasses with side shields or

goggles, a lab coat, and chemical-resistant gloves. If there is a risk of aerosolization, a NIOSH-

approved respirator may be necessary. All handling of solid AMG-Tie2-1 and its solutions

should be performed in a certified chemical fume hood.

Quantitative Data Summary
The following table summarizes key quantitative data for AMG-Tie2-1, pertinent to its handling,

storage, and biological activity.
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Property Value Source

Chemical Formula C₂₅H₂₀F₃N₅O₂ Cayman Chemical[1]

Molecular Weight 479.5 g/mol Cayman Chemical[1]

IC₅₀ (Tie2) 1 nM
MedChemExpress, Cayman

Chemical[1][2]

IC₅₀ (VEGFR2) 3 nM
MedChemExpress, Cayman

Chemical[1][2]

Cellular IC₅₀ 10 nM (EA.hy926 cells)
MedChemExpress, Cayman

Chemical[1][2]

Storage (Powder) -20°C MedChemExpress[2]

Storage (in Solvent) -80°C (up to 6 months) MedChemExpress[2]

Solubility

DMF: 10 mg/mLDMSO: 10

mg/mLDMSO:PBS (pH 7.2)

(1:2): 0.3 mg/mL

Cayman Chemical[1]

Step-by-Step Disposal Procedures
The following procedures outline a standard and safe approach for the disposal of AMG-Tie2-1
and associated waste.

Disposal of Unused Solid AMG-Tie2-1
Consult Safety Office: Before initiating disposal, contact your institution's EHS office for

specific guidance on disposing of potent chemical inhibitors.[3]

Packaging: Ensure the original container is securely sealed. If repackaging is necessary, use

a clearly labeled, compatible container. The label must include the chemical name ("AMG-
Tie2-1"), CAS number (870223-96-4), and all relevant hazard warnings.[3]

Waste Stream Classification: This compound should be classified as hazardous chemical

waste.[3][4]
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Segregation: Do not mix AMG-Tie2-1 waste with other waste streams unless explicitly

permitted by your EHS department.[4]

Institutional Pickup: Arrange for the disposal of the hazardous waste container through your

institution's EHS-approved waste pickup service.[3]

Disposal of AMG-Tie2-1 Solutions (e.g., in DMSO)
Waste Collection: Collect all solutions containing AMG-Tie2-1 in a designated, sealed, and

clearly labeled hazardous waste container.[3] The label should indicate the solvent (e.g.,

DMSO) and the solute (AMG-Tie2-1) with its approximate concentration.

Avoid Drains: Under no circumstances should solutions containing AMG-Tie2-1 be disposed

of down the drain.[3]

Containerization: Use a chemically compatible waste container that is in good condition with

a secure lid.[4]

Storage: Store the waste container in a designated and secure satellite accumulation area

that is well-ventilated and away from general laboratory traffic.[4]

Disposal Request: Once the container is full or the accumulation time limit is approaching,

submit a waste pickup request to your institution's EHS department.[4]

Decontamination of Glassware and Surfaces
Initial Rinse: Rinse contaminated glassware and surfaces with a suitable solvent that will

solubilize AMG-Tie2-1 (e.g., DMSO or ethanol), collecting the rinsate as hazardous waste.[3]

Secondary Wash: Wash the rinsed items with an appropriate laboratory detergent and water.

Final Rinse: Thoroughly rinse with water.

Empty Containers: Empty containers that held AMG-Tie2-1 should be triple-rinsed with an

appropriate solvent. This rinsate must be collected and disposed of as hazardous waste.

After this procedure, the container can typically be disposed of in the regular trash, but

confirm this with your EHS office.[5]
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Visualizing Key Processes
To further aid in the understanding of the context in which AMG-Tie2-1 is used, the following

diagrams illustrate the Tie2 signaling pathway and a general experimental workflow for testing

a Tie2 inhibitor.
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Tie2 Signaling Pathway
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Workflow for In Vitro Kinase Assay with AMG-Tie2-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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